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Compound of Interest

Compound Name: Dihydrocoumarin

Cat. No.: B191007

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of dihydrocoumarin (also known as 3,4-dihydro-2H-1-benzopyran-2-one or
hydrocoumarin). The information herein is intended to support research, development, and
formulation activities involving this compound.

Physicochemical Data Summary

The quantitative physicochemical properties of dihydrocoumarin are summarized in the table
below for easy reference and comparison. These properties are critical for understanding its
behavior in various chemical and biological systems.
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Property Value References
Molecular Formula CoHsO2 [1112][3]
Molecular Weight 148.16 g/mol [1][2]
Colorless liquid to solid; white
Appearance o
to pale yellow clear oily liquid.
Odor Sweet, herbal, hay-like.
Melting Point 23-25 °C (73.4-77 °F)
- _ 271-272 °C (519.8-521.6 °F) at
Boiling Point
760 mmHg
Density 1.169 g/mL at 25 °C

Vapor Pressure

4.0 mmHg at 25 °C

Flash Point

>110 °C (>230 °F)

Water Solubility

Less than 1 mg/mL at 20 °C;
Insoluble/Slightly soluble.
3,000 mg/L at 37 °C.

Solubility in Organic Solvents

Soluble in ethanol, ether,
chloroform, and oils. Partly
soluble in DMSO.

LogP (o/w)

2.428 (estimated)

Refractive Index

n20/D 1.556

Experimental Protocols

Detailed methodologies for determining key physicochemical properties are outlined below.

These protocols are based on standard laboratory practices.

2.1. Determination of Melting Point

The melting point of an organic solid can be determined by observing the temperature range

over which the solid transitions to a liquid.
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o Apparatus: Melting point apparatus (e.g., Mel-Temp or Thiele tube), capillary tubes,

thermometer, and a finely powdered sample of dihydrocoumarin.

e Procedure:

2.2.

Seal one end of a capillary tube by heating it in a flame.

Introduce a small amount of the finely powdered dihydrocoumarin into the open end of
the capillary tube.

Compact the sample by tapping the sealed end of the tube on a hard surface. The sample
height should be 1-2 mm.

Place the capillary tube in the heating block of the melting point apparatus or attach it to a
thermometer immersed in a heating bath (Thiele tube).

Heat the apparatus slowly, at a rate of approximately 1-2 °C per minute, as the
temperature approaches the expected melting point.

Record the temperature at which the first drop of liquid appears (the beginning of the
melting range).

Continue heating and record the temperature at which the entire sample has completely
melted (the end of the melting range).

For accuracy, it is recommended to perform an initial rapid determination to find an
approximate melting point, followed by at least two careful determinations with a slower
heating rate.

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

o Apparatus: Thiele tube or a similar heating apparatus, a small test tube (fusion tube), a

capillary tube sealed at one end, a thermometer, and a liquid sample of dihydrocoumarin.

e Procedure:
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2.3.

Place a few milliliters of liquid dihydrocoumarin into the small test tube.

Invert a capillary tube (sealed end up) and place it into the test tube containing the
sample.

Attach the test tube to a thermometer, ensuring the bulb of the thermometer is level with
the sample.

Immerse the setup in a heating bath (e.g., a Thiele tube filled with mineral oil) and heat
gently.

As the liquid heats, air will escape from the capillary tube.

Note the temperature at which a rapid and continuous stream of bubbles emerges from
the open end of the capillary tube. This indicates the liquid is at its boiling point.

Remove the heat and allow the apparatus to cool.

The temperature at which the liquid just begins to enter the capillary tube is the boiling
point of the sample.

It is important to record the atmospheric pressure at the time of the measurement, as
boiling point is pressure-dependent.

Determination of Solubility

Solubility tests are performed to determine the extent to which a compound dissolves in a

particular solvent.

o Apparatus: Small test tubes, graduated pipettes or cylinders, a vortex mixer or shaker, a

balance, and the compound and solvents to be tested.

e Procedure for Qualitative Solubility:

o Place a small, measured amount of dihydrocoumarin (e.g., 25 mg) into a test tube.

o Add a small volume of the solvent (e.g., 0.75 mL of water) in portions.
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o After each addition, vigorously shake or vortex the test tube for a set period.

o Visually observe if the compound has dissolved. The absence of solid particles indicates
solubility.

o If the compound is water-soluble, its acidic or basic properties can be tested with litmus
paper.

o For water-insoluble compounds, the process can be repeated with other solvents such as
5% NaOH, 5% NaHCOs, 5% HCI, and organic solvents like ethanol or diethyl ether to
classify the compound based on its functional groups.

e Procedure for Quantitative Solubility (Shake-Flask Method):

o Prepare a saturated solution by adding an excess amount of dihydrocoumarin to a
known volume of the solvent in a sealed vial.

o Agitate the mixture at a constant temperature for an extended period (e.g., 24-48 hours) to
ensure equilibrium is reached.

o After reaching equilibrium, allow any undissolved solid to settle.
o Carefully withdraw a known volume of the supernatant (the clear, saturated solution).

o Determine the concentration of dihydrocoumarin in the aliquot using a suitable analytical
method, such as UV-Vis spectroscopy or HPLC. The absorbance of dihydrocoumarin at
267 nm shows a strong linear relationship with its concentration.

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for determining the solubility of an organic
compound.
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Caption: Workflow for Qualitative Solubility Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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